2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)acetic acid

• IUPAC Name: 2-[4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazin-1-yl]acetic acid
• InChI: InChI=1S/C20H21N3O4/c24-17(25)13-22-9-7-21(8-10-22)11-12-23-19(26)15-5-1-3-14-4-2-6-16(18(14)15)20(23)27/h1-6H,7-13H2,(H,24,25)
• InChI Key: DNBOZIKUHOUFKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)CC(=O)O
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

The compound “2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)acetic acid” is a complex organic molecule that contains an isoquinoline moiety. Isoquinolines are a type of heterocyclic compound, which means they contain atoms of at least two different elements in a cyclic structure. In this case, the elements are carbon and nitrogen.

Synthesis Analysis

The synthesis of isoquinoline derivatives has been a subject of interest in medicinal chemistry due to their wide range of biological activities. An efficient Rh2(II,II)-catalyzed reaction has been developed under mild conditions. This synthetic method proceeds through iodination/oxidation of readily available isoquinolinium iodide salts under aerobic conditions with good to excellent yields.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, suggests it contains an isoquinoline ring, which is a type of heterocyclic aromatic ring. This ring is likely to contribute to the compound’s stability and may influence its reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. The presence of an isoquinoline ring could make the compound susceptible to reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any chiral centers.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research studies have demonstrated the compound's utility in synthesizing heterocyclic compounds with potential antimicrobial activities. Patel and Shaikh (2011) explored the synthesis of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones, evaluating their antimicrobial activities. This study illustrates the compound's role in generating new chemical entities that might contribute to developing new antimicrobial agents (Patel & Shaikh, 2011).

Luminescent Properties and Photo-induced Electron Transfer

The luminescent properties and photo-induced electron transfer capabilities of derivatives of this compound have been studied, indicating its potential in developing fluorescent probes and materials. Gan et al. (2003) synthesized novel piperazine substituted naphthalimide model compounds, demonstrating their potential as pH probes and photo-induced electron transfer (PET) process participants (Gan et al., 2003).

Safety And Hazards

The safety and hazards associated with this compound would likely depend on its specific structure and properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its reactivity, and evaluation of its potential biological activities.